6,6-Dimethylazepan-4-one hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of 6,6-Dimethylazepan-4-one hydrochloride consists of 8 carbon atoms, 16 hydrogen atoms, 1 nitrogen atom, 1 oxygen atom, and 1 chlorine atom .Physical And Chemical Properties Analysis
6,6-Dimethylazepan-4-one hydrochloride is known for its unique physical and chemical properties, which have made it a subject of interest in various scientific research fields.Scientific Research Applications
Catalysis in Organic Synthesis
6,6-Dimethylazepan-4-one hydrochloride demonstrates potential in organic synthesis, particularly in catalyzing reactions. For instance, 4-(N,N-Dimethylamino)pyridine hydrochloride, a structurally related compound, serves as a recyclable catalyst in acylating alcohols and phenols under base-free conditions. This reaction mechanism involves the formation of N-acyl intermediates, suggesting a similar potential for 6,6-Dimethylazepan-4-one hydrochloride in catalysis and organic synthesis (Liu, Ma, Liu, & Wang, 2014).
In Pharmaceutical Intermediate Synthesis
Dimethylaminopropyl chloride, hydrochloride, another related compound, is primarily utilized as an intermediate in pharmaceutical synthesis. This highlights the possible role of 6,6-Dimethylazepan-4-one hydrochloride in drug development, as it may serve a similar function in synthesizing various pharmaceuticals (Abdo, 2007).
Research in Crystal and Molecular Structures
The study of dimethyl bipyridyls complexes, which are chemically akin to 6,6-Dimethylazepan-4-one hydrochloride, reveals its potential in understanding crystal and molecular structures. These complexes are used to analyze hydrogen bonding patterns and phase transitions, which could be relevant to 6,6-Dimethylazepan-4-one hydrochloride in material science and chemistry research (Bator et al., 2011).
Potential in Pharmacological Research Tools
Compounds structurally related to 6,6-Dimethylazepan-4-one hydrochloride, like 3-(4-chlorophenyl)-3-(2-(dimethylamino)ethyl)isochroman-1-one hydrochloride, have been identified as nonpeptidic agonists in pharmacological studies. This suggests that 6,6-Dimethylazepan-4-one hydrochloride could also be a candidate for developing pharmacological research tools or drug leads (Croston et al., 2002).
Application in HPLC Methodology
The use of similar compounds in high-performance liquid chromatography (HPLC) for substance determination indicates a potential application of 6,6-Dimethylazepan-4-one hydrochloride in analytical chemistry, particularly in the monitoring of chemical processes (Xing, 2010).
Wastewater Treatment Research
The degradation of analogous compounds like 4-Amino-dimethyl-aniline hydrochloride in wastewater treatment research opens up possibilities for 6,6-Dimethylazepan-4-one hydrochloride in environmental science, particularly in developing efficient and non-polluting wastewater treatment methods (Wei, 2007).
Future Directions
properties
IUPAC Name |
6,6-dimethylazepan-4-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO.ClH/c1-8(2)5-7(10)3-4-9-6-8;/h9H,3-6H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZGROKHEXJNTHN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=O)CCNC1)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,6-Dimethylazepan-4-one hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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